Cas no 93385-14-9 (TRIISOCETYL CITRATE)

• Product Name: TRIISOCETYL CITRATE
• CAS No: 93385-14-9
• MF: C₅₄H₁₀₄O₇
• MW: 865.39937877655
• CID: 999714
• PubChem ID: 9876029
• Update Time: 2025-04-20

TRIISOCETYL CITRATE Chemical and Physical Properties

Names and Identifiers

• TRIISOCETYL CITRATE
• tris(14-methylpentadecyl) 2-hydroxypropane-1,2,3-tricarboxylate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, triisohexadecyl ester
• SCHEMBL239649
• DTXSID901018285
• Q27251079
• AKOS040754259
• Triisohexadecyl citrate
• Citmol 316
• COXJMKGEQAWXNP-UHFFFAOYSA-N
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-triisohexadecyl ester
• Jeechem TISC
• 0ZRR29B77H
• 93385-14-9
• UNII-0ZRR29B77H

• Inchi： 1S/C54H104O7/c1-48(2)40-34-28-22-16-10-7-13-19-25-31-37-43-59-51(55)46-54(58,53(57)61-45-39-33-27-21-15-9-12-18-24-30-36-42-50(5)6)47-52(56)60-44-38-32-26-20-14-8-11-17-23-29-35-41-49(3)4/h48-50,58H,7-47H2,1-6H3
• InChI Key： COXJMKGEQAWXNP-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCCCCCCCCCCCCCC(C)C)(CC(=O)OCCCCCCCCCCCCCC(C)C)O)=O)CCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 864.77820565g/mol
• Monoisotopic Mass: 864.77820565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 61
• Rotatable Bond Count: 50
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.4
• Topological Polar Surface Area: 99.1Ų